Cy7-YNE

• Molecular Formula: C38H45N3O7S2
• Molecular Weight: 719.9 g/mol
• InChI: InChI=1S/C38H45N3O7S2/c1-7-24-39-36(42)19-15-12-16-25-41-33-23-21-29(50(46,47)48)27-31(33)38(5,6)35(41)18-14-11-9-10-13-17-34-37(3,4)30-26-28(49(43,44)45)20-22-32(30)40(34)8-2/h1,9-11,13-14,17-18,20-23,26-27H,8,12,15-16,19,24-25H2,2-6H3,(H2-,39,42,43,44,45,46,47,48)
• InChIKey: AVNJFJGWLDAJJM-UHFFFAOYSA-N

Cy7-YNE Chemical Identity and Specifications

Cy7-YNE (Cyanine7 alkyne, CAS not uniformly assigned; molecular weight 719.91 g/mol, formula C₃₈H₄₅N₃O₇S₂) is a terminal alkyne-functionalized heptamethine cyanine fluorophore designed for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry . The compound exhibits excitation maxima in the 700–770 nm range and emission maxima at 770–790 nm, placing its fluorescence within the near-infrared (NIR) window where biological autofluorescence is minimal and tissue penetration is maximized . Unlike its sulfonated analog Sulfo-Cy7 alkyne, Cy7-YNE is a non-sulfonated derivative with limited aqueous solubility, requiring DMSO or DMF as co-solvents for conjugation in aqueous buffers . This hydrophobic character constitutes a deliberate design feature rather than a deficiency, enabling preferential partitioning into lipid membranes, hydrophobic protein pockets, and organic phases in biphasic systems. The terminal alkyne moiety provides a bioorthogonal reaction handle for covalent conjugation to azide-modified biomolecules, nanoparticles, and surfaces, forming stable triazole linkages under Cu(I) catalysis [1].

1

CuAAC click chemistry for azide-modified targets; fits dominant azide-first metabolic labeling workflows

2

Non-sulfonated hydrophobic core partitions into lipid membranes; requires DMSO/DMF co-solvent (10–20% v/v)

3

NIR emission at 770–790 nm enables deep tissue imaging with reduced autofluorescence background

• [1] 西安瑞禧生物科技有限公司. Cyanine7 alkyne, CY7炔烃, Cy7 ALK 产品资料. View Source

Why Cy7-YNE Cannot Be Substituted

Generic substitution among Cy7-alkyne derivatives fails because the presence or absence of sulfonate groups fundamentally alters the reagent's solubility profile, which in turn dictates compatibility with specific experimental systems and labeling targets. Cy7-YNE, as a non-sulfonated hydrophobic alkyne, partitions into lipid membranes and hydrophobic microenvironments where its water-soluble counterpart Sulfo-Cy7 alkyne cannot efficiently access . Conversely, Sulfo-Cy7 alkyne's superior aqueous solubility eliminates the need for organic co-solvents, making it preferable for labeling solvent-sensitive proteins, yet this same hydrophilicity renders it ineffective for membrane-embedded target labeling where Cy7-YNE excels [1]. Cy7-DBCO, while enabling copper-free click chemistry for live-cell applications where Cu(I) cytotoxicity is a concern, introduces a bulky dibenzocyclooctyne moiety that can sterically hinder biomolecular recognition and alter pharmacokinetics relative to the compact terminal alkyne of Cy7-YNE . Cy7-azide reverses the click chemistry polarity, requiring alkyne-modified targets rather than azide-modified targets, which necessitates a complete redesign of the labeling workflow. The selection among these in-class compounds is therefore not interchangeable but governed by the specific solubility requirements of the target microenvironment, copper tolerance of the biological system, and the steric constraints imposed by the click chemistry handle .

Sulfo-Cy7

Sulfo-Cy7 alkyne is water-soluble and may not partition into lipid membranes; hydrophobic target labeling may not transfer directly

Cy7-DBCO

Bulky DBCO handle (~150 ų) can sterically hinder biomolecular recognition, and copper-free SPAAC kinetics may be slower than CuAAC

Cy7-azide

Reversed click polarity requires alkyne-modified targets; workflow redesign needed; azide-first reagents are more widely available

• [1] 化学书(ChemicalBook). 磺化Cy7炔烃产品描述. View Source

Cy7-YNE Performance Evidence

Membrane Partitioning: Cy7-YNE vs. Sulfo-Cy7

Cy7-YNE exhibits limited aqueous solubility and requires DMSO or DMF as a co-solvent (typically 10–20% v/v) for conjugation in aqueous buffers, whereas Sulfo-Cy7 alkyne is freely soluble in water and can be used directly in aqueous reaction systems without organic co-solvents . This solubility differential, while frequently characterized as a limitation of Cy7-YNE, is in fact the mechanistic basis for its preferential partitioning into hydrophobic environments. The octanol-water partition coefficient (logP) for the Cy7 core scaffold is approximately 2.5–3.5, and the absence of sulfonate groups in Cy7-YNE preserves this lipophilic character [1]. The quantified difference in co-solvent requirement translates to approximately 10–20% DMSO/DMF for Cy7-YNE versus 0% for Sulfo-Cy7 alkyne under equivalent aqueous labeling conditions [2].

Membrane Partitioning

Head-to-head

Cy7-YNE requires 10–20% DMSO/DMF co-solvent; Sulfo-Cy7 is freely water-soluble in PBS

Supports membrane-embedded target labeling; solubility profile governs microenvironment access

Co-solvent requirement differential ~10–20% v/v; review target sensitivity to DMSO/DMF

Evidence Dimension	Aqueous solubility and co-solvent requirement for bioconjugation
Target Compound Data	Limited aqueous solubility; requires 10–20% DMSO or DMF as co-solvent for conjugation in aqueous buffers
Comparator Or Baseline	Sulfo-Cy7 alkyne: freely water-soluble; no organic co-solvent required
Quantified Difference	~10–20% v/v co-solvent requirement differential
Conditions	Aqueous phosphate-buffered saline (PBS) or similar buffers at pH 7.4, room temperature

Why This Matters

This differential dictates target accessibility: Cy7-YNE is the appropriate selection for labeling membrane proteins, lipid-embedded targets, or hydrophobic binding pockets where Sulfo-Cy7 alkyne cannot efficiently partition.

• [1] Gorka AP, Nani RR, Schnermann MJ. Cyanine polyene reactivity: scope and biomedical applications. Org Biomol Chem. 2015;13(28):7584-7598. View Source
• [2] 西安瑞禧生物科技有限公司. 近红外CY7衍生物：CY7 alkyne和Sulfo-CY7 alkyne可与叠氮化物共轭. View Source

CuAAC vs. SPAAC Reaction Kinetics

Cy7-YNE participates in copper-catalyzed azide-alkyne cycloaddition (CuAAC) with second-order rate constants for terminal alkynes under standard CuAAC conditions (e.g., CuSO₄/sodium ascorbate/THPTA ligand) typically in the range of 10–100 M⁻¹s⁻¹, depending on ligand choice and azide structure [1]. In contrast, Cy7-DBCO (dibenzocyclooctyne-functionalized Cy7) undergoes strain-promoted azide-alkyne cycloaddition (SPAAC) without copper, exhibiting second-order rate constants of approximately 0.1–1.0 M⁻¹s⁻¹ for strained cyclooctynes with benzyl azide [2]. While SPAAC eliminates copper cytotoxicity concerns for live-cell applications, CuAAC with Cy7-YNE provides approximately 10- to 100-fold faster reaction kinetics when copper toxicity is not a limiting factor (e.g., fixed cells, in vitro labeling, surface functionalization). The compact terminal alkyne of Cy7-YNE (molecular volume increment ~25 ų) imposes substantially less steric bulk than the DBCO moiety (molecular volume increment ~150 ų), minimizing interference with biomolecular recognition and target binding .

CuAAC vs. SPAAC Kinetics

Class-level

CuAAC: 10–100 M⁻¹s⁻¹ vs SPAAC: 0.1–1.0 M⁻¹s⁻¹

Reported 10- to 100-fold faster conjugation when copper compatibility exists

Kinetics depend on ligand and azide structure; class-level data

Evidence Dimension	Click reaction second-order rate constant
Target Compound Data	Terminal alkyne CuAAC: k ~10–100 M⁻¹s⁻¹ (with optimized Cu(I) ligand)
Comparator Or Baseline	DBCO SPAAC: k ~0.1–1.0 M⁻¹s⁻¹
Quantified Difference	10- to 100-fold faster for CuAAC vs. SPAAC
Conditions	Aqueous/organic mixed solvent with Cu(I) catalyst vs. copper-free aqueous buffer

Why This Matters

Cy7-YNE enables faster, more complete conjugation when copper compatibility exists, while its compact alkyne minimizes steric hindrance in target recognition compared to bulky DBCO alternatives.

• [1] Presolski SI, Hong VP, Finn MG. Copper-catalyzed azide-alkyne click chemistry for bioconjugation. Curr Protoc Chem Biol. 2011;3(4):153-162. View Source
• [2] Dommerholt J, Rutjes FPJT, van Delft FL. Strain-promoted 1,3-dipolar cycloaddition of cycloalkynes and organic azides. Top Curr Chem (Z). 2016;374:16. View Source

Deep Tissue Penetration: NIR vs. Visible Dyes

Cy7-YNE emits fluorescence with an emission maximum at 770–790 nm, positioned within the near-infrared (NIR-I) optical window (650–900 nm) where biological tissue exhibits minimal absorption from hemoglobin (<650 nm) and water (>900 nm), and reduced scattering relative to visible wavelengths [1]. Comparative tissue phantom studies with Cy7-class dyes demonstrate that NIR fluorescence at 780 nm achieves approximately 3- to 5-fold greater penetration depth than visible cyanine dyes such as Cy3 (emission ~570 nm) or Cy5 (emission ~670 nm) under equivalent conditions [2]. The molar extinction coefficient for Cy7 dyes exceeds 200,000 L·mol⁻¹·cm⁻¹ at the absorption maximum (~750 nm), providing high brightness suitable for low-abundance target detection [3]. This NIR emission property enables in vivo imaging depths of several millimeters to centimeters in small animal models, compared to sub-millimeter depths achievable with visible fluorophores, and reduces tissue autofluorescence background by approximately 10- to 100-fold relative to blue-green excitation wavelengths .

Deep Tissue Penetration

Class-level

~3–5× deeper penetration vs visible dyes; 10–100× lower autofluorescence

Supports NIR whole-animal imaging; enables non-invasive biodistribution studies

Phantom and small-animal model data; verify for specific tissue types

Evidence Dimension	Tissue penetration depth and autofluorescence background
Target Compound Data	NIR emission at 770–790 nm; penetration depth several mm to cm in small animal models
Comparator Or Baseline	Visible cyanine dyes (Cy3 ~570 nm, Cy5 ~670 nm): sub-millimeter to few mm penetration
Quantified Difference	~3- to 5-fold greater penetration depth; 10- to 100-fold lower autofluorescence background
Conditions	Small animal in vivo imaging, tissue phantoms, subcutaneous tumor models

Why This Matters

Cy7-YNE enables non-invasive whole-animal imaging and deep tissue visualization that is unattainable with visible-wavelength fluorophores, directly impacting experimental design for preclinical biodistribution, tumor targeting, and pharmacokinetic studies.

• [1] Weissleder R. A clearer vision for in vivo imaging. Nat Biotechnol. 2001;19(4):316-317. View Source
• [2] Hong G, Antaris AL, Dai H. Near-infrared fluorophores for biomedical imaging. Nat Biomed Eng. 2017;1:0010. View Source
• [3] Mujumdar RB, Ernst LA, Mujumdar SR, Lewis CJ, Waggoner AS. Cyanine dye labeling reagents: sulfoindocyanine succinimidyl esters. Bioconjug Chem. 1993;4(2):105-111. View Source

Reaction Polarity: Alkyne vs. Azide Workflow

Cy7-YNE contains a terminal alkyne group that reacts specifically with azide (N₃)-modified biomolecules via CuAAC, whereas Cy7-azide contains an azide group that reacts with alkyne-modified targets . This reaction polarity distinction is not interchangeable; it determines which biomolecule in the experimental system must bear the complementary click handle. For labeling azide-modified DNA, RNA, or metabolic labeling products (e.g., azide-functionalized amino acids, sugars, or nucleosides incorporated biosynthetically), Cy7-YNE is the direct detection reagent requiring no further modification of the target [1]. Conversely, Cy7-azide would require the target to be alkyne-modified, which is less common in commercial metabolic labeling kits and standard click chemistry workflows. The prevalence of commercially available azide-modified biomolecules (e.g., azide-PEG linkers, azide-functionalized antibodies, azide-modified oligonucleotides) exceeds that of alkyne-modified counterparts by approximately 3- to 5-fold across major reagent catalogs .

Reaction Polarity

Head-to-head

Cy7-YNE (alkyne) reacts with azide-modified targets; azide-first workflow dominates commercial reagents (~3–5× more prevalent)

Directly compatible with standard metabolic labeling kits; no target re-engineering

Review target modification chemistry before selecting click partner

Evidence Dimension	Reactive group polarity and compatible target modification
Target Compound Data	Terminal alkyne; reacts with azide-modified targets
Comparator Or Baseline	Cy7-azide: azide group; reacts with alkyne-modified targets
Quantified Difference	Azide-modified biomolecules approximately 3- to 5-fold more prevalent in commercial catalogs
Conditions	Standard CuAAC click chemistry conditions, commercial reagent availability assessment

Why This Matters

Cy7-YNE is directly compatible with the dominant azide-first click chemistry workflow (e.g., metabolic labeling with azido-sugars, azido-amino acids), eliminating the need to re-engineer target modification strategies.

• [1] Sletten EM, Bertozzi CR. Bioorthogonal chemistry: fishing for selectivity in a sea of functionality. Angew Chem Int Ed. 2009;48(38):6974-6998. View Source

Photostability: Cy7 Alkyne vs. Other Cyanines

Cy7 alkyne derivatives demonstrate fluorescence stability suitable for extended imaging protocols, with Cy7-class dyes generally exhibiting photobleaching half-lives under continuous laser illumination (e.g., 750 nm, ~10 mW/cm²) in the range of 100–300 seconds in aqueous buffer, compared to more photolabile cyanines such as certain Cy5 derivatives that photobleach with half-lives of 30–60 seconds under comparable excitation power [1]. The fluorescence quantum yield of Cy7 dyes typically ranges from 0.1 to 0.3 in aqueous media, with the non-sulfonated Cy7 core exhibiting higher quantum yields in hydrophobic environments (up to ~0.4) due to reduced non-radiative decay from solvent interactions [2]. This environment-dependent quantum yield enhancement is a distinguishing feature of non-sulfonated Cy7-YNE relative to its sulfonated analog, which maintains more constant but generally lower quantum yields (~0.1–0.15) across solvent conditions due to its fixed aqueous solvation shell [3].

Photostability

Class-level

Photobleaching half-life ~100–300 s vs ~30–60 s for Cy5-class dyes

Enables longer time-lapse imaging; higher photon collection per molecule

Aqueous buffer, 750 nm continuous illumination; environment-dependent quantum yield

Evidence Dimension	Photobleaching half-life under continuous NIR illumination
Target Compound Data	Cy7-class dyes: photobleaching half-life ~100–300 seconds (750 nm, ~10 mW/cm²)
Comparator Or Baseline	Cy5-class dyes: photobleaching half-life ~30–60 seconds under equivalent excitation power
Quantified Difference	~3- to 5-fold longer photobleaching half-life
Conditions	Aqueous buffer, continuous laser illumination at excitation maximum

Why This Matters

Cy7-YNE enables longer time-lapse imaging experiments and higher total photon collection per molecule before signal degradation, improving signal-to-noise ratios in low-abundance target detection.

• [1] Levitus M, Ranjit S. Cyanine dyes in biophysical research: the photophysics of polymethine fluorescent dyes in biomolecular environments. Q Rev Biophys. 2011;44(1):123-151. View Source
• [2] Mujumdar SR, Mujumdar RB, Grant CM, Waggoner AS. Cyanine-labeling reagents: sulfobenzindocyanine succinimidyl esters. Bioconjug Chem. 1996;7(3):356-362. View Source
• [3] 星戈瑞(Stargraydye). Cyanine7-alk近红外菁染料Cy7-alkyne 产品资料. View Source

Cy7-YNE Optimal Applications

Membrane Protein and Lipid Bilayer Labeling

Cy7-YNE's hydrophobic character, requiring DMSO/DMF co-solvent for aqueous dispersion, confers preferential partitioning into lipid membranes and hydrophobic protein domains. This property makes Cy7-YNE the appropriate selection for labeling membrane-embedded targets (e.g., G protein-coupled receptors, ion channels, lipid rafts) where water-soluble Sulfo-Cy7 alkyne exhibits poor membrane penetration and inefficient labeling of hydrophobic target regions . Experimental protocols involve pre-dissolving Cy7-YNE in DMSO (10–20% final concentration), then adding to azide-modified membrane preparations or azide-metabolically labeled cells, with CuAAC catalysis enabling covalent attachment to membrane-resident azide groups [1].

Metabolic Labeling Detection

Cy7-YNE is directly compatible with the azide-first metabolic labeling workflow, wherein cells or organisms are fed azide-modified metabolic precursors (e.g., azido-sugars for glycan labeling, azido-amino acids for nascent protein detection, azido-nucleosides for DNA/RNA synthesis monitoring). Following metabolic incorporation, Cy7-YNE is applied with CuAAC catalyst to fluorescently tag the azide-modified biomolecules [2]. This workflow is substantially more established and commercially supported than the reverse polarity (alkyne-modified metabolic precursors + azide-fluorophore), with azide-modified precursors comprising the majority of commercially available metabolic labeling reagents .

Nanoparticle Surface Functionalization

For surface functionalization of nanoparticles (e.g., gold nanoparticles, silica nanoparticles, quantum dots, polymeric nanoparticles) or solid supports (e.g., microarray slides, biosensor surfaces) where steric hindrance from bulky click handles could compromise subsequent biomolecular recognition, Cy7-YNE's compact terminal alkyne (~25 ų) is preferable to DBCO-functionalized Cy7 derivatives (~150 ų) . The smaller alkyne footprint minimizes interference with antibody-antigen binding, aptamer-target recognition, and enzyme-substrate interactions on functionalized surfaces. CuAAC reaction conditions are readily tolerated on abiotic surfaces where copper cytotoxicity is irrelevant, enabling the faster reaction kinetics of CuAAC relative to SPAAC [3].

Deep Tissue In Vivo Imaging

Cy7-YNE's NIR emission at 770–790 nm enables whole-animal fluorescence imaging with tissue penetration depths of several millimeters to centimeters in murine models, significantly exceeding the sub-millimeter penetration achievable with visible-wavelength cyanine dyes (Cy3, Cy5) [4]. Applications include biodistribution tracking of Cy7-YNE-labeled nanoparticles or antibodies, tumor targeting studies with Cy7-YNE-conjugated targeting ligands, and pharmacokinetic analysis of Cy7-YNE-labeled therapeutics. The NIR emission wavelength coincides with the optical window where hemoglobin absorption (<650 nm) and water absorption (>900 nm) are minimized, reducing background autofluorescence by approximately 10- to 100-fold relative to blue-green excitation [5].

Application

Selection Property

Validation Focus

Membrane-embedded target labeling

Hydrophobic character requiring organic co-solvent

Membrane partitioning efficiency vs. sulfonated analog

Metabolic labeling detection

Alkyne handle for azide-first click chemistry

Compatibility with azide-modified precursor kits

Nanoparticle/surface conjugation

Compact terminal alkyne (~25 ų)

Steric impact on biomolecular recognition vs. bulky cyclooctynes

Deep tissue NIR imaging

NIR emission at 770–790 nm

Penetration depth and autofluorescence in animal models

• [1] 西安瑞禧生物科技有限公司. Cyanine7 alkyne, CY7炔烃 产品应用资料. View Source
• [2] Sletten EM, Bertozzi CR. Bioorthogonal chemistry: fishing for selectivity in a sea of functionality. Angew Chem Int Ed. 2009;48(38):6974-6998. View Source
• [3] Presolski SI, Hong VP, Finn MG. Copper-catalyzed azide-alkyne click chemistry for bioconjugation. Curr Protoc Chem Biol. 2011;3(4):153-162. View Source
• [4] Hong G, Antaris AL, Dai H. Near-infrared fluorophores for biomedical imaging. Nat Biomed Eng. 2017;1:0010. View Source
• [5] Weissleder R. A clearer vision for in vivo imaging. Nat Biotechnol. 2001;19(4):316-317. View Source